Cas no 2171938-27-3 (4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid)

• Product Name: 4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid
• CAS No: 2171938-27-3
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 5800642
• PubChem ID: 165672597
• Update Time: 2025-08-10

4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid
• EN300-1493026
• 2171938-27-3
• 4-chloro-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]benzoic acid

• Inchi： 1S/C26H23ClN2O5/c1-26(2,24(32)28-22-13-15(27)11-12-20(22)23(30)31)29-25(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21H,14H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： DXBYTXJNBPPHSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NC(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid

Professional Introduction to 4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic Acid (CAS No. 2171938-27-3)

4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid, with the CAS number 2171938-27-3, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly its 4-chloro and benzoic acid moieties, contribute to its distinct chemical properties and reactivity, which are crucial for its utility in synthetic chemistry and drug development.

The molecular structure of 4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid is characterized by a benzene ring substituted with a chloro group at the fourth position. This substitution enhances the electrophilicity of the benzene ring, making it more susceptible to nucleophilic attack. Additionally, the presence of an amide group linked to a fluoren-9-ylmethoxycarbonyl moiety introduces a high degree of complexity and functionality to the molecule. This structural arrangement not only influences its chemical behavior but also plays a critical role in determining its biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The amide functionality in 4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid suggests potential interactions with biological targets such as enzymes and receptors. The fluoren-9-ylmethoxycarbonyl group, in particular, is known for its ability to enhance the solubility and stability of peptides and proteins, which can be advantageous in drug design.

The synthesis of 4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-chloro group typically involves halogenation reactions, while the incorporation of the amide bond necessitates careful consideration of coupling reagents and solvents. The use of protecting groups to safeguard sensitive functionalities during synthesis is also essential.

The biological activity of this compound has been explored in several preclinical studies. Research indicates that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The unique combination of structural elements in 4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid allows it to interact with multiple targets simultaneously, which could lead to synergistic therapeutic effects.

In conclusion, 4-chloro-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid (CAS No. 2171938-27-3) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.